Cas no 2161096-01-9 (rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol)

• Product Name: rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol
• CAS No: 2161096-01-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6004433
• PubChem ID: 60007003
• Update Time: 2025-11-06

rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol
• rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopenta[c]pyrrol-4-ol
• Cyclopenta[c]pyrrol-4-ol, octahydro-2-methyl-, (3aR,4R,6aS)-rel-
• Rel-(3aS,4S,6aR)-2-methyloctahydrocyclopenta[c]pyrrol-4-ol
• (3aS*,4S*,6aR*)-2-Methyl-octahydro-cyclopenta[c]pyrrol-4-ol
• WRMUFPIDTHIMLB-RNJXMRFFSA-N
• EN300-1661127
• 2161096-01-9
• SCHEMBL4519570
• (3aS,4S,6aR)-2-methyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-4-ol

• Inchi： 1S/C8H15NO/c1-9-4-6-2-3-8(10)7(6)5-9/h6-8,10H,2-5H2,1H3/t6-,7+,8-/m1/s1
• InChI Key： WRMUFPIDTHIMLB-GJMOJQLCSA-N
• SMILES： N1(C)C[C@]2([H])[C@H](O)CC[C@]2([H])C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 226.7±13.0 °C(Predicted)
• pka: 15.01±0.20(Predicted)

Additional information on rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol

Rac-(3aR,4R,6aS)-2-Methyl-Octahydrocyclopentacpyrrol-4-Ol: A Comprehensive Overview

Rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol is a complex organic compound with the CAS registry number 2161096-01-9. This compound belongs to the class of bicyclic alcohols and is characterized by its unique stereochemistry and structural properties. The name itself suggests a fused ring system with a cyclopentane and a pyrrolidine moiety, making it a member of the broader family of bicyclic compounds.

The compound's structure is defined by its octahydrocyclopentacpyrrol framework, which consists of a five-membered ring fused to a six-membered ring. The 4-hydroxyl group is a key functional group in this molecule, contributing to its reactivity and potential applications in various chemical reactions. The 2-methyl substituent adds further complexity to the structure, influencing the compound's physical properties and reactivity.

Recent studies have highlighted the importance of rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol in the field of organic synthesis and drug discovery. Its unique stereochemistry makes it an attractive candidate for exploring enantioselective reactions and asymmetric synthesis. Researchers have demonstrated that this compound can serve as a versatile building block for constructing more complex molecular architectures.

In terms of synthesis, the compound can be prepared through various routes, including ring-closing metathesis and intramolecular cyclization reactions. These methods not only highlight the versatility of the molecule but also underscore its potential as an intermediate in the synthesis of bioactive compounds. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivities in these reactions.

The pharmacological properties of rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol have also been explored in recent years. Preclinical studies suggest that this compound exhibits promising activity in models of inflammation and oxidative stress. Its ability to modulate cellular signaling pathways makes it a potential candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

From an industrial perspective, the compound's stability and ease of handling make it suitable for large-scale production. Its application as an intermediate in pharmaceutical manufacturing has been gaining traction due to its compatibility with various reaction conditions. Moreover, its stereochemical purity ensures consistent product quality, which is critical in regulatory environments.

Looking ahead, ongoing research is focused on optimizing the synthesis of rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol to enhance scalability and reduce production costs. Additionally, efforts are underway to explore its potential as a chiral auxiliary in asymmetric catalysis, further expanding its utility in organic chemistry.

In conclusion, rac-(3aR,4R,6aS)-2-methyl-octahydrocyclopentacpyrrol-4-ol (CAS No. 2161096-01-9) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with its favorable chemical properties, positions it as a key player in both academic research and industrial applications.